molecular formula C10H11N3O B8476421 7-Methoxy-5-methyl-1,8-naphthyridin-2-amine CAS No. 53788-52-6

7-Methoxy-5-methyl-1,8-naphthyridin-2-amine

Cat. No.: B8476421
CAS No.: 53788-52-6
M. Wt: 189.21 g/mol
InChI Key: QYUUZYJPUVNIMG-UHFFFAOYSA-N
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Description

7-Methoxy-5-methyl-1,8-naphthyridin-2-amine is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

53788-52-6

Molecular Formula

C10H11N3O

Molecular Weight

189.21 g/mol

IUPAC Name

7-methoxy-5-methyl-1,8-naphthyridin-2-amine

InChI

InChI=1S/C10H11N3O/c1-6-5-9(14-2)13-10-7(6)3-4-8(11)12-10/h3-5H,1-2H3,(H2,11,12,13)

InChI Key

QYUUZYJPUVNIMG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC2=C1C=CC(=N2)N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 2-acetamido-5-methyl-7-chloro-1,8-naphthyridine (23.5 g., 0.10 mole) in 250 ml. of methanol is added sodium methoxide (16.2 g., 0.30 mole). The resulting solution is stirred at reflux under nitrogen atmosphere for 18 hours. The methanol is removed in vacuo and the residue is taken up in chloroform (250 ml.) and water (100 ml.). The chloroform layer is separated, dried over anhydrous sodium sulfate, filtered and concentrated in vacuo. The residue is recrystallized from ethanol to yield 2-amino-5-methyl-7-methoxy-1,8-naphthyridine melting at 233°-236° C.
Quantity
23.5 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
16.2 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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